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Cat. No.: B15807092
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This technical guide provides a comprehensive overview of 1-Nitroso-pyrrolopiperidine, a
nitrosoamine compound of interest to researchers, scientists, and drug development
professionals. This document details its chemical identity, analytical characterization, and
toxicological assessment methodologies.

Chemical Identity and Properties

1-Nitroso-pyrrolopiperidine is a heterocyclic compound containing a nitrosamine functional
group. While a specific CAS number is not consistently available for this compound, it is
commonly identified by its chemical name and various synonyms.

Synonyms and Chemical Names:

1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine[1]

(4aS,7aS)-1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine

(4aR,7aR)-1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine

(4aS,7aS)-6-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine
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The presence of stereoisomers, such as (4aS,7aS) and (4aR,7aR), indicates the chiral nature
of the molecule, arising from the fused ring system.

Chemical Structure and Properties: The molecular formula for 1-Nitroso-pyrrolopiperidine is
C7H13N3s0O, with a corresponding molecular weight of 155.20 g/mol . The structure consists of a
pyrrolidine ring fused to a piperidine ring, with a nitroso group attached to one of the nitrogen

atoms.
Property Value
Molecular Formula C7H13NsO
Molecular Weight 155.20 g/mol
CAS Number Not Available

Synthesis and Characterization

While a specific, detailed synthesis protocol for 1-Nitroso-pyrrolopiperidine is not readily
available in published literature, the general synthesis of N-nitrosamines involves the reaction
of a secondary amine with a nitrosating agent. A common method is the reaction of the
corresponding secondary amine, octahydro-1H-pyrrolo[3,4-b]pyridine, with nitrous acid, which
is typically generated in situ from sodium nitrite and a strong acid. Alternative methods may
utilize other nitrosating agents like tert-butyl nitrite under various reaction conditions.[2]

Analytical Characterization: The characterization of 1-Nitroso-pyrrolopiperidine relies on
standard analytical techniques to confirm its structure and purity. Commercially available
reference standards are often supplied with a Certificate of Analysis detailing the results of
these tests.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for elucidating the structure of 1-Nitroso-pyrrolopiperidine. Due to the restricted
rotation around the N-N bond, N-nitrosamines can exist as a mixture of E/Z isomers, which may
result in two sets of signals in the NMR spectra.[3][4] The chemical shifts of the protons and
carbons adjacent to the nitroso group are particularly informative.
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Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and to
study the fragmentation pattern of the molecule. For cyclic N-nitrosamines, characteristic
fragmentation patterns often involve the loss of the *NO radical (30 Da) or «OH (17 Da).[5][6][7]
The exact fragmentation will depend on the ionization method and the specific structure of the
molecule.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for determining
the purity of 1-Nitroso-pyrrolopiperidine and for its quantification in various matrices. A
reversed-phase HPLC method with UV detection is commonly employed for the analysis of
nitrosamine impurities.[8][9][10][11][12] The selection of the column, mobile phase, and
detector wavelength is critical for achieving good separation and sensitivity.

Analytical Technique Expected Observations

Signals corresponding to the protons of the
1H NMR fused ring system. Possible presence of two

sets of signals due to E/Z isomerism.

Resonances for all seven carbon atoms in the
13C NMR
structure.[4]

Molecular ion peak corresponding to the
M Spect . molecular weight (155.20). Characteristic
ass Spectrometr
P Y fragment ions resulting from the loss of s\NO and

other neutral fragments.

A single peak under optimized conditions, with

the retention time dependent on the specific
HPLC-UV o _

method parameters. UV detection is typically

performed in the range of 220-254 nm.[10]

Toxicological Assessment: Genotoxicity

N-nitrosamines are a class of compounds that are often mutagenic and potentially
carcinogenic.[13] Therefore, the assessment of the genotoxic potential of 1-Nitroso-
pyrrolopiperidine is of high importance. Standard in vitro assays are employed to evaluate its
ability to induce mutations and DNA damage.
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The Ames test is a widely used method to assess the mutagenic potential of chemical
compounds.[9] It utilizes several strains of Salmonella typhimurium with pre-existing mutations
in the histidine operon, rendering them unable to synthesize histidine. The assay measures the
ability of the test compound to cause reverse mutations, allowing the bacteria to grow on a
histidine-deficient medium.

Experimental Protocol: Enhanced Ames Test for N-Nitrosamines

o Bacterial Strains:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and
Escherichia coli strain WP2 uvrA (pKM101) are commonly used.

o Metabolic Activation: Since many nitrosamines require metabolic activation to become
mutagenic, the assay is performed with and without an exogenous metabolic activation
system (S9 mix), typically derived from the livers of rats or hamsters induced with Aroclor
1254 or a combination of phenobarbital and B-naphthoflavone. For nitrosamines, hamster
liver S9 is often more effective.

e Procedure (Pre-incubation Method):

[e]

A mixture of the bacterial culture, the test compound at various concentrations, and the S9
mix (or buffer for the non-activation condition) is pre-incubated at 37°C for a defined period
(e.g., 20-30 minutes).

[¢]

Molten top agar is added to the mixture.

[e]

The entire mixture is poured onto minimal glucose agar plates.

o

The plates are incubated at 37°C for 48-72 hours.

o Data Analysis: The number of revertant colonies on each plate is counted. A compound is
considered mutagenic if it induces a dose-dependent increase in the number of revertant
colonies that is at least two- to three-fold higher than the background (negative control).

Diagram: Ames Test Workflow
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Caption: Workflow for the Ames test to evaluate the mutagenicity of 1-Nitroso-
pyrrolopiperidine.

The ToxTracker assay is a mammalian cell-based reporter assay that uses mouse embryonic
stem (MES) cells to provide mechanistic insight into the genotoxic properties of a compound. It
can distinguish between different types of DNA damage and cellular stress. For N-
nitrosamines, an Enhanced Metabolization Protocol (EMP) has been developed to improve
their metabolic activation in vitro.

Experimental Protocol: ToxTracker EMP

e Cell Lines: The ToxTracker assay utilizes a panel of mES cell lines, each containing a
different GFP reporter gene that is activated upon a specific type of cellular damage (e.qg.,
DNA damage, oxidative stress). For genotoxicity assessment of nitrosamines, the Bscl2-GFP
(DNA damage) and Rtkn-GFP (p53 activation) reporters are particularly relevant.

o Enhanced Metabolization Protocol (EMP):

o A pre-incubation step is performed where the test compound is mixed with a higher
concentration of hamster S9 liver fraction (e.g., 10%) and an enhanced cofactor mix.

o This mixture is then added to the ToxTracker cells for a short exposure period (e.g., 30
minutes).
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o This is followed by a longer exposure (e.g., 4 hours) with a lower concentration of S9 (e.g.,
3%).

e Procedure:
o ToxTracker cells are seeded in multi-well plates.
o The cells are exposed to the test compound at various concentrations using the EMP.

o After the exposure period, the cells are incubated for 24 hours to allow for GFP
expression.

o Data Acquisition and Analysis:
o GFP expression is measured by flow cytometry.
o Cell viability is also assessed.

o A compound is considered genotoxic if it causes a concentration-dependent increase in
GFP expression in the relevant reporter cell lines above a certain threshold (e.g., two-fold
increase).

Diagram: ToxTracker EMP Workflow
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Caption: Workflow for the ToxTracker EMP assay for genotoxicity assessment.
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Biological Context: Pyrrolo[3,4-b]pyridine
Derivatives

While specific biological signaling pathways for 1-Nitroso-pyrrolopiperidine are not well-
documented, the broader class of pyrrolopyridine derivatives has been studied for various
pharmacological activities. These activities can provide context for the potential biological
effects of 1-Nitroso-pyrrolopiperidine, although the addition of the nitroso group will
significantly alter its properties, particularly its toxicity.

Derivatives of the related pyrrolo[3,4-c]pyridine core have been investigated for a range of
biological activities, including:

Antidiabetic effects

Antimycobacterial activity

Antiviral properties

Anticancer activity

Analgesic and sedative effects

These activities are often mediated through interactions with specific enzymes or receptors. For
example, some pyrrolopyridine derivatives have been shown to act as kinase inhibitors, which
are crucial components of many cellular signaling pathways.

Diagram: Potential Signaling Pathways for Pyrrolopyridine Derivatives
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Caption: Generalized signaling pathway potentially modulated by pyrrolopyridine derivatives.

Conclusion

1-Nitroso-pyrrolopiperidine is a compound that requires careful handling and thorough
toxicological evaluation due to its classification as a nitrosamine. This guide has provided an
overview of its chemical identity, methods for its characterization, and detailed protocols for
assessing its genotoxic potential. The information presented herein is intended to support
researchers and drug development professionals in their work with this and related
compounds, ensuring a comprehensive understanding of its properties and potential risks.
Further research is needed to fully elucidate its biological activities and specific mechanisms of
action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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